Cas no 33878-70-5 (5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole)

• Product Name: 5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole
• CAS No: 33878-70-5
• MF: C₅H₉N₅
• MW: 139.158459424973
• MDL: MFCD10000886
• CID: 294491
• PubChem ID: 87560626
• Update Time: 2025-05-25

5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,5-[(2S)-2-pyrrolidinyl]-
• (S)-5-(Pyrrolidin-2-yl)-1H-tetrazole
• (S)-(-)-5-(2-Ppyrrolidinyl)-1H-tetrazole
• 5-[(2S)-pyrrolidin-2-yl]-2H-tetrazole
• Proline Tetrazole Catalyst
• (S)-2-(1H-Tetrazol-5-yl)pyrrolidine
• (S)-2-Tetrazol-5-ylpyrrolidine
• (S)-5-(Pyrrolidin-2-yl)-1H-1,2,3,4-tetrazole
• (S)-5-Pyrrolidin-2-yl-1H-tetrazole
• 1H-Tetrazole, 5-(2-pyrrolidinyl)-, (S)-
• 2H-Tetrazole, 5-[(2S)-2-pyrrolidinyl]-
• (S)-(-)-5-(2-Pyrrolidinyl)-1H-tetrazole
• XUHYQIQIENDJER-BYPYZUCNSA-N
• 5-(2alpha-Pyrrolidinyl)-1H-tetrazole
• AM85026
• FCH1111115
• AK176276
• (S)-5-(pyrrolidin-2-yl)-2H-tetrazole
• 5-[(2S)-pyrrolidin-2
• 5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole
• (S)-(-)-5-(2-Pyrrolidinyl)-1H-tetrazole, 98%
• 5-[(2s)-pyrrolidin-2-yl]-1H-1,2,3,4-tetrazole
• SCHEMBL953414
• (S)-(-)-5-(2-Pyrrolidinyl)-1H-tetrazole, 96%
• DTXSID30460774
• J-019357
• CS-W016476
• EN300-195173
• AKOS006349676
• AKOS015854022
• SCHEMBL12959031
• AS-38678
• 33878-70-5
• P1784

• MDL： MFCD10000886
• Inchi： 1S/C5H9N5/c1-2-4(6-3-1)5-7-9-10-8-5/h4,6H,1-3H2,(H,7,8,9,10)/t4-/m0/s1
• InChI Key： XUHYQIQIENDJER-BYPYZUCNSA-N
• SMILES： N1CCC[C@H]1C1N=NNN=1

Computed Properties

• Exact Mass: 139.08600
• Monoisotopic Mass: 139.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5
• XLogP3: -0.6

Experimental Properties

• Color/Form: solid power
• Density: 1.301±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 271°C(lit.)
• Boiling Point: 335.4±52.0 °C at 760 mmHg
• Flash Point: 156.6±30.7 °C
• Refractive Index: -8 ° (C=1, MeOH)
• Solubility: Slightly soluble (18 g/l) (25 º C),
• PSA: 66.49000
• LogP: -0.04700
• Optical Activity: [α]20/D -9.0°, c = 1 in methanol
• Vapor Pressure: No data available

5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26; S36/37; S45
• Hazardous Material Identification：
• Storage Condition：2-8 °C
• Risk Phrases：R25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole

5-[(2S)-Pyrrolidin-2-yl]-1H-Tetrazole: A Comprehensive Overview

The compound 5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole (CAS No. 33878-70-5) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This molecule is characterized by its tetrazole ring system, which is a five-membered aromatic ring containing four nitrogen atoms and one carbon atom. The tetrazole moiety is known for its stability, reactivity, and potential applications in drug design and catalysis.

Recent studies have highlighted the importance of tetrazole derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive compounds. The 5-position substitution on the tetrazole ring in 5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole introduces a chiral pyrrolidine group, which adds complexity to the molecule's stereochemistry and enhances its potential for interactions with biological targets. This makes it a promising candidate for exploring enantioselective reactions and asymmetric catalysis.

The synthesis of 5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. Researchers have optimized various synthetic routes to improve yield and purity, leveraging advancements in catalytic asymmetric synthesis. The use of chiral catalysts has been particularly effective in constructing the (2S)-pyrrolidine configuration, ensuring high enantiomeric excess (ee) in the final product.

In terms of applications, tetrazole-based compounds like 5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole have shown potential in drug delivery systems due to their ability to act as stabilizing agents or carriers for bioactive molecules. Additionally, their inherent reactivity makes them valuable intermediates in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals.

Recent research has also explored the role of tetrazoles in click chemistry, where they serve as efficient building blocks for constructing diverse molecular architectures. The incorporation of the pyrrolidine group into the tetrazole framework further enhances its versatility, enabling interactions with a wide range of functional groups. This has led to innovative applications in materials science, such as the development of novel polymers and coatings with tailored properties.

From a pharmacological perspective, 5-[(2S)-pyrrolidin-2-yl]-1H-tetrazole has been investigated for its potential as a lead compound in drug discovery programs targeting various therapeutic areas. Its unique structure allows for modulation of pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug development.

In conclusion, 5-[(2S)-pyrrolidin-2-yli]tetrazone (CAS No. 33878-70-) represents a versatile and intriguing compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical properties and potential uses, solidifying its position as an important molecule in contemporary scientific research.